N-(3-chlorophenyl)-2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[[1-[2-(diethylamino)ethyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H27ClN4O2S/c1-3-25(4-2)11-12-26-18-10-6-9-17(18)20(24-21(26)28)29-14-19(27)23-16-8-5-7-15(22)13-16/h5,7-8,13H,3-4,6,9-12,14H2,1-2H3,(H,23,27)
• InChI Key: NLHTWHBGQPXARP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C21H27ClN4O2S
• Molecular Weight: 435.0 g/mol

Description

N-(3-chlorophenyl)-2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H27ClN4O2S and its molecular weight is 434.98. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A series of pyridines, pyrimidinones, oxazinones, and their derivatives, synthesized using similar complex chemical structures, have shown promising antimicrobial activities. These compounds were developed using citrazinic acid as a starting material and have demonstrated good antibacterial and antifungal activities comparable to standard drugs like streptomycin and fusidic acid. The antimicrobial efficacy of these compounds underscores their potential as templates for the development of new antimicrobial agents (Hossan et al., 2012).

Anti-inflammatory Applications

In another study, compounds synthesized from citrazinic acid, including pyridines and pyrimidinones, were evaluated for their anti-inflammatory properties. These studies leveraged the structural complexity similar to N-(3-chlorophenyl)-2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide to design compounds that exhibited significant anti-inflammatory activity. The pharmacological assessments compared these compounds to Prednisolone®, a reference drug, highlighting their potential in treating inflammatory conditions (Amr et al., 2007).

Heterocyclic Compound Synthesis

The compound and its derivatives also play a crucial role in the synthesis of novel heterocyclic compounds. Through intricate chemical reactions, researchers have been able to synthesize a range of novel compounds with potential biological activities. These synthetic pathways often involve the formation of thieno and pyrimidine derivatives, showcasing the compound's versatility in heterocyclic chemistry and its application in creating pharmacologically active molecules (Elian et al., 2014).